Cas no 68449-32-1 (8-chlorotetralin-1-one)
8-Chlorotetralin-1-one is a chlorinated tetralone derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a chlorinated aromatic ring fused to a cyclohexanone moiety, makes it a versatile intermediate for constructing complex molecules. The compound is particularly valuable in the synthesis of bioactive compounds, including pharmaceuticals and agrochemicals, due to its reactivity at the carbonyl and chloro-substituted positions. Its stability under standard conditions and compatibility with various reaction conditions further enhance its applicability in multi-step synthetic routes. Researchers favor 8-chlorotetralin-1-one for its predictable reactivity and potential to introduce functional diversity in target molecules.
8-chlorotetralin-1-one structure
Product Name:8-chlorotetralin-1-one
CAS No:68449-32-1
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD06796577
CID:502336
PubChem ID:11367365
Update Time:2025-05-28
8-chlorotetralin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-3,4-dihydronaphthalen-1(2H)-one
- 1(2H)-Naphthalenone,8-chloro-3,4-dihydro-
- 8-Chloro-1-tetralone
- 8-Chloro-3,4-dihydro-2H-naphthalen-1-one
- 1(2H)-NAPHTHALENONE,8-CHLORO-3,4-DIHYDRO
- 8-chloro-1,2,3,4-tetrahydro-naphthalen-1-one
- 8-chloro-3,4-dihydro-1(2H)-naphthalenone
- 8-chlorotetralone
- SCHEMBL1339705
- DTXSID70463668
- VUPGQWJGLPAGMZ-UHFFFAOYSA-N
- MFCD06796577
- CS-0060624
- 8-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
- 68449-32-1
- 1(2H)-NAPHTHALENONE, 8-CHLORO-3,4-DIHYDRO-
- AMY32141
- FT-0658059
- A9114
- FS-2259
- AKOS006345971
- 8-Chlorotetralin-1-one
- DB-074027
- SY064265
- 8-chlorotetralin-1-one
-
- MDL: MFCD06796577
- Inchi: 1S/C10H9ClO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6H2
- InChI Key: VUPGQWJGLPAGMZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C1C(CCC2)=O
Computed Properties
- Exact Mass: 180.03400
- Monoisotopic Mass: 180.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.248
- Boiling Point: 308.3°C at 760 mmHg
- Flash Point: 146.6°C
- Refractive Index: 1.578
- PSA: 17.07000
- LogP: 2.85900
8-chlorotetralin-1-one Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319
- Warning Statement: P261;P302+P352;P305+P351+P338
- HazardClass:IRRITANT
- Storage Condition:Room temperature
8-chlorotetralin-1-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
8-chlorotetralin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Z15470-5g |
8-chlorotetralin-1-one |
68449-32-1 | 98% | 5g |
11864CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Z15470-1g |
8-chlorotetralin-1-one |
68449-32-1 | 98% | 1g |
3118CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN092-250mg |
8-chlorotetralin-1-one |
68449-32-1 | 95+% | 250mg |
1326CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN092-100mg |
8-chlorotetralin-1-one |
68449-32-1 | 95+% | 100mg |
643CNY | 2021-05-08 | |
| Chemenu | CM140783-5g |
8-Chloro-3,4-dihydro-2H-naphthalen-1-one |
68449-32-1 | 95% | 5g |
$493 | 2021-08-05 | |
| Chemenu | CM140783-10g |
8-Chloro-3,4-dihydro-2H-naphthalen-1-one |
68449-32-1 | 95% | 10g |
$821 | 2021-08-05 | |
| Chemenu | CM140783-25g |
8-Chloro-3,4-dihydro-2H-naphthalen-1-one |
68449-32-1 | 95% | 25g |
$1478 | 2021-08-05 | |
| Fluorochem | 040349-250mg |
8-Chloro-3,4-dihydro-2H-naphthalen-1-one |
68449-32-1 | 97% | 250mg |
£70.00 | 2022-03-01 | |
| Fluorochem | 040349-1g |
8-Chloro-3,4-dihydro-2H-naphthalen-1-one |
68449-32-1 | 97% | 1g |
£188.00 | 2022-03-01 | |
| Fluorochem | 040349-5g |
8-Chloro-3,4-dihydro-2H-naphthalen-1-one |
68449-32-1 | 97% | 5g |
£689.00 | 2022-03-01 |
8-chlorotetralin-1-one Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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